3-(4-Ethoxycarbonylphenyl)phenol, 95%

• IUPAC Name: ethyl 4-(3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H14O3/c1-2-18-15(17)12-8-6-11(7-9-12)13-4-3-5-14(16)10-13/h3-10,16H,2H2,1H3
• InChI Key: MDDSOXBYVBQEEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC(=CC=C2)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID20626847
• Molecular Weight: 242.27 g/mol
• CAS RN: 220950-34-5

Description

3-(4-Ethoxycarbonylphenyl)phenol, 95% (ECPP) is a white, crystalline solid with a melting point of 130-131°C and a boiling point of 294.1°C. It is a synthetic derivative of phenol and is used in a wide variety of industrial and scientific applications. ECPP is a versatile building block for organic synthesis and can be used as a starting material for a variety of compounds. It is also used as a reagent for the synthesis of new compounds and for the preparation of other phenolic compounds.

Scientific Research Applications

3-(4-Ethoxycarbonylphenyl)phenol, 95% is used in a variety of scientific and industrial applications. It is used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used as a reagent in the synthesis of new compounds and for the preparation of other phenolic compounds. 3-(4-Ethoxycarbonylphenyl)phenol, 95% is also used in the synthesis of polymers and resins.

Mechanism of Action

3-(4-Ethoxycarbonylphenyl)phenol, 95% is an intermediate in the synthesis of other compounds. It is also used as a reagent for the synthesis of new compounds. The mechanism of action of 3-(4-Ethoxycarbonylphenyl)phenol, 95% is based on the reaction of phenol with ethoxycarbonyl chloride in the presence of a base. The reaction is carried out in anhydrous conditions and yields a white crystalline solid.
Biochemical and Physiological Effects
3-(4-Ethoxycarbonylphenyl)phenol, 95% has no known biochemical or physiological effects on humans or animals. It is a synthetic derivative of phenol and is used in a wide variety of industrial and scientific applications.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(4-Ethoxycarbonylphenyl)phenol, 95% in lab experiments is its low cost and ease of synthesis. It is also a versatile building block for organic synthesis and can be used as a starting material for a variety of compounds. The main limitation of using 3-(4-Ethoxycarbonylphenyl)phenol, 95% in lab experiments is the potential for contamination with other compounds. This can be avoided by using an appropriate solvent and purification methods.

Future Directions

The future of 3-(4-Ethoxycarbonylphenyl)phenol, 95% is promising. It can be used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It can also be used as a reagent in the synthesis of new compounds and for the preparation of other phenolic compounds. 3-(4-Ethoxycarbonylphenyl)phenol, 95% can also be used in the synthesis of polymers and resins. Additionally, research is being conducted on the potential use of 3-(4-Ethoxycarbonylphenyl)phenol, 95% for medicinal purposes.

Synthesis routes and methods

Procedure details

2 g of 3-methoxymethoxyphenylboronic acid (13.3 mmol) and 1.86 mL (11 mmol) of ethyl 4-iodobenzoate are dissolved in 20 mL of DME. 13.3 mL of 2M potassium carbonate solution (26.6 mmol) are then added and the reaction medium is degassed with a stream of argon for 10 minutes. 640 mg of Pd(PPh3)4 are then added and the mixture is heated at 90° C. for 14 hours. After treatment with saturated ammonium chloride solution, extraction with ethyl acetate and then drying and evaporation of the solvents from the organic phase, the residue is dissolved in 25 mL of anhydrous methanol and 0.5 mL of sulphuric acid is then added; The reaction medium is refluxed for 15 h and then cooled and finally treated by addition of water. After extraction with ethyl acetate, the organic phase is separated out by settling, dried and then concentrated under reduced pressure. After purification by chromatography on a column of silica, a colourless oil is obtained (m=2 g; Y=75%). (